Cas no 2489243-27-6 (Phosphine, dicyclohexyl[3-(1,1-dimethylethoxy)-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl]-)

• Product Name: Phosphine, dicyclohexyl[3-(1,1-dimethylethoxy)-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl]-
• CAS No: 2489243-27-6
• MF: C₃₄H₅₁OP
• MW: 506.741911172867
• CID: 5175179
• Update Time: 2025-10-19

Phosphine, dicyclohexyl[3-(1,1-dimethylethoxy)-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Phosphine, dicyclohexyl[3-(1,1-dimethylethoxy)-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl]-

• Inchi： 1S/C34H51OP/c1-24(2)28-20-14-21-29(25(3)4)32(28)30-22-15-23-31(35-34(5,6)7)33(30)36(26-16-10-8-11-17-26)27-18-12-9-13-19-27/h14-15,20-27H,8-13,16-19H2,1-7H3
• InChI Key： JURWMFQVSRYWCC-UHFFFAOYSA-N
• SMILES： P(C1CCCCC1)(C1CCCCC1)C1=C(OC(C)(C)C)C=CC=C1C1=C(C(C)C)C=CC=C1C(C)C

Additional information on Phosphine, dicyclohexyl[3-(1,1-dimethylethoxy)-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl]-

Phosphine, dicyclohexyl[3-(1,1-dimethylethoxy)-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl] and CAS No. 2489243-27-6: A Comprehensive Overview

Phosphine, dicyclohexyl[3-(1,1-dimethylethoxy)-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl], identified by its CAS number 2489243-27-6, is a sophisticated organophosphorus compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of phosphines that are widely recognized for their unique electronic properties and their potential applications in catalysis, material science, and medicinal chemistry.

The structural complexity of Phosphine, dicyclohexyl[3-(1,1-dimethylethoxy)-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl] arises from its biphenyl core substituted with various functional groups. The presence of dicyclohexyl groups enhances its steric stability, making it an excellent ligand in transition metal-catalyzed reactions. Additionally, the 1,1-dimethylethoxy and 1-methylethyl substituents contribute to its versatility in different chemical environments.

In recent years, there has been a surge in research focused on the development of novel phosphine-based ligands for catalytic applications. These ligands are particularly valuable in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. The CAS No. 2489243-27-6 compound has been extensively studied for its ability to facilitate various coupling reactions under mild conditions, often with high selectivity and yield.

One of the most notable applications of this phosphine is in the field of pharmaceuticals. Its unique structure allows it to interact with biological targets in a highly specific manner, making it a promising candidate for drug design. Researchers have explored its potential as a chiral ligand in asymmetric synthesis, which is crucial for producing enantiomerically pure drugs that exhibit improved therapeutic efficacy and reduced side effects.

The biphenyl core of Phosphine, dicyclohexyl[3-(1,1-dimethylethoxy)-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl] also contributes to its stability and reactivity in biological systems. This stability is essential for drug candidates that need to withstand metabolic processes without degradation. Furthermore, the presence of bulky substituents can help to minimize unwanted interactions with non-target proteins, thereby enhancing drug specificity.

Recent studies have also highlighted the role of this phosphine in materials science. Its ability to form stable complexes with transition metals has led to the development of novel materials with enhanced electronic properties. These materials are being explored for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The precise control over molecular structure provided by this phosphine allows researchers to tailor material properties for specific applications.

The synthesis of CAS No. 2489243-27-6 involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the complex framework of this compound. These synthetic methodologies not only highlight the synthetic prowess of modern chemistry but also underscore the importance of phosphine-based ligands in facilitating complex molecule construction.

In conclusion, Phosphine, dicyclohexyl[3-(1,1-dimethylethoxy)-2',6'-bis(1-methylethyl)[1,1'-biphenyl]-2-yl] represents a significant advancement in the field of organophosphorus chemistry. Its unique structural features and versatile reactivity make it a valuable tool in both pharmaceutical research and materials science. As our understanding of its properties continues to grow, it is likely that new applications will emerge, further solidifying its importance in scientific endeavors.